N-(3-(2-oxopyrrolidin-1-yl)propyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide

• IUPAC Name: N-[3-(2-oxopyrrolidin-1-yl)propyl]-2-(thiolan-3-yloxy)pyridine-4-carboxamide
• InChI: InChI=1S/C17H23N3O3S/c21-16-3-1-8-20(16)9-2-6-19-17(22)13-4-7-18-15(11-13)23-14-5-10-24-12-14/h4,7,11,14H,1-3,5-6,8-10,12H2,(H,19,22)
• InChI Key: ZRSWCBLTGRTHRG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CCCNC(=O)C2=CC(=NC=C2)OC3CCSC3
• Molecular Formula: C17H23N3O3S
• Molecular Weight: 349.4 g/mol

Description

N-(3-(2-oxopyrrolidin-1-yl)propyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide is a useful research compound. Its molecular formula is C17H23N3O3S and its molecular weight is 349.45. The purity is usually 95%.
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Scientific Research Applications

Crystal Engineering and Pharmaceutical Cocrystals

Crystal Engineering

The novel carboxamide-pyridine N-oxide synthon, through N-H...O- hydrogen bonding and C-H...O interaction, assembles isonicotinamide N-oxide in a triple helix architecture. This approach is exploited for synthesizing cocrystals of barbiturate drugs with 4,4'-bipyridine N,N'-dioxide, showcasing its potential in crystal engineering and pharmaceutical cocrystal formation (L. Reddy, N. Babu, A. Nangia, 2006).

Advanced Organic Synthesis Techniques

Intramolecular Coupling

Isonicotinamides carrying various substituents undergo cyclization induced by an electrophile, leading to spirocyclic compounds. This process involves dearomatization, a significant method in advanced organic synthesis (H. Brice, J. Clayden, 2009).

Antimicrobial and Magnetic Properties

Antimicrobial Activities

The synthesis and characterization of cobalt(II) 2-methylthionicotinate complexes with N-heterocyclic ligands, including isonicotinamide derivatives, have been reported. These complexes exhibit elevated antimicrobial activities against various strains of bacteria and fungi, hinting at the potential antimicrobial application of related compounds (P. Segl′a et al., 2008).

Co-crystals with Potential Therapeutic Applications

Pharmaceutical Co-crystals

The co-crystals of pharmaceutical molecules with isonicotinamide, characterized by thermal analysis and X-ray diffraction, indicate the role of isonicotinamide and its derivatives in forming stable co-crystals that could have implications in drug design and delivery systems (N. Báthori et al., 2011).

Solar Energy Applications

Dye-Sensitized Solar Cells (DSSCs)

Pyridine derivatives, including those structurally related to isonicotinamide, have been investigated for their effectiveness as additives in the electrolyte of DSSCs, showing potential in enhancing the energy conversion efficiency of solar cells (Omid Bagheri et al., 2015).